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For Researchers, Scientists, and Drug Development Professionals

Funobactam, a novel diazabicyclooctane (DBO) β-lactamase inhibitor, demonstrates

significant promise in restoring the activity of β-lactam antibiotics against challenging Gram-

negative pathogens. This guide provides a comparative analysis of Funobactam's activity,

primarily in combination with imipenem, against key bacterial strains, supported by

experimental data and detailed protocols.

Comparative In Vitro Activity of
Imipenem/Funobactam
The combination of imipenem and Funobactam has shown potent in vitro activity against a

range of multidrug-resistant (MDR) Gram-negative bacteria. The following tables summarize

the Minimum Inhibitory Concentration (MIC) values of imipenem/Funobactam and comparator

agents against Acinetobacter baumannii, Pseudomonas aeruginosa, and Klebsiella

pneumoniae.

Table 1: Comparative MICs against Acinetobacter baumannii
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Antibiotic
Combination

MIC Range (mg/L) MIC50 (mg/L) MIC90 (mg/L)

Imipenem/Funobacta

m
0.25–16 - -

Imipenem - - -

Piperacillin/Tazobacta

m
- -

>80% resistance

noted in some

studies[1]

Ceftazidime/Avibacta

m
- - -

Meropenem/Vaborbac

tam
- - -

Note: Direct comparative MIC data for all listed combinations against the same A. baumannii

isolates was not available in the searched literature. Imipenem/Funobactam data is from a

study by Fratoni et al. (2023)[2].

Table 2: Comparative MICs against Pseudomonas aeruginosa

Antibiotic
Combination

MIC Range (mg/L) MIC50 (mg/L) MIC90 (mg/L)

Imipenem/Funobacta

m
0.25–16 - -

Imipenem/Relebactam - - 91.7% susceptibility

Ceftazidime/Avibacta

m
2 16 79.2% susceptibility

Meropenem/Vaborbac

tam
- - Mostly resistant

Note: Imipenem/Funobactam data is from a study by Fratoni et al. (2023)[2]. Comparative data

for other agents is from a 2024 study on carbapenem-resistant isolates[3][4][5].
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Table 3: Comparative MICs against Klebsiella pneumoniae

Antibiotic
Combination

MIC Range (mg/L) MIC50 (mg/L) MIC90 (mg/L)

Imipenem/Funobacta

m
0.25–16 - -

Imipenem/Relebactam - - 95.8% susceptibility

Ceftazidime/Avibacta

m
- - 93.8% susceptibility

Meropenem/Vaborbac

tam
- - 93.8% susceptibility

Note: Imipenem/Funobactam data is from a study by Fratoni et al. (2023)[2]. Comparative data

for other agents is from a 2024 study on carbapenem-resistant isolates and showed

comparable activity[3][4][5].

Mechanism of Action: β-Lactamase Inhibition
Funobactam, as a diazabicyclooctane β-lactamase inhibitor, works by inactivating bacterial β-

lactamase enzymes. These enzymes are the primary mechanism of resistance to β-lactam

antibiotics, as they hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic

ineffective. Funobactam covalently binds to the active site of the β-lactamase, forming a

stable, long-lived acyl-enzyme intermediate. This prevents the enzyme from breaking down the

β-lactam antibiotic, thus restoring its antibacterial activity.
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Caption: Mechanism of Funobactam's action.

Experimental Protocols
In Vitro Susceptibility Testing: Broth Microdilution
A standard method for determining the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent.
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Start Prepare standardized
bacterial inoculum

Perform 2-fold serial dilutions
of Imipenem/Funobactam

in microtiter plate

Inoculate each well
with bacterial suspension

Incubate at 37°C
for 18-24 hours

Read MIC:
Lowest concentration
with no visible growth

End
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Start

Induce neutropenia in mice
(e.g., with cyclophosphamide)

Infect thigh muscle with
~10^6 - 10^7 CFU of bacteria

Initiate treatment at 2h post-infection
(e.g., Imipenem/Funobactam)

Monitor mice and collect
thigh tissue at 24h

Homogenize tissue and
quantify bacterial load (CFU/thigh)

Analyze change in log10 CFU/thigh
compared to control

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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